Cas no 1804377-89-6 (Methyl 5-amino-2-cyanopyridine-4-acetate)

• Product Name: Methyl 5-amino-2-cyanopyridine-4-acetate
• CAS No: 1804377-89-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4899702
• Update Time: 2025-06-10

Methyl 5-amino-2-cyanopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-cyanopyridine-4-acetate

• Inchi： 1S/C9H9N3O2/c1-14-9(13)3-6-2-7(4-10)12-5-8(6)11/h2,5H,3,11H2,1H3
• InChI Key： HBVPZTHOMWZHFA-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C(C#N)N=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0
• Topological Polar Surface Area: 89

Additional information on Methyl 5-amino-2-cyanopyridine-4-acetate

Latest Research Advances on Methyl 5-amino-2-cyanopyridine-4-acetate (CAS: 1804377-89-6) in Chemical Biology and Pharmaceutical Applications

Methyl 5-amino-2-cyanopyridine-4-acetate (CAS: 1804377-89-6) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic scaffold serves as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its utility in constructing novel pharmacophores with enhanced selectivity and potency against various disease targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of FGFR (fibroblast growth factor receptor) inhibitors. Researchers utilized Methyl 5-amino-2-cyanopyridine-4-acetate to develop a series of pyrido[2,3-d]pyrimidine derivatives showing nanomolar activity against FGFR1-3 isoforms. The structural flexibility of this intermediate allowed for optimal positioning of pharmacophoric elements within the ATP-binding pocket, resulting in improved target engagement and reduced off-target effects compared to previous generations of inhibitors.

In the field of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the use of 1804377-89-6 as a building block for novel quinolone hybrids. These compounds exhibited potent activity against drug-resistant Gram-positive pathogens, with MIC values ranging from 0.25-2 μg/mL. The electron-withdrawing cyano group at the 2-position and the ester functionality were found to be critical for maintaining membrane permeability while preventing efflux pump recognition.

Ongoing preclinical investigations have revealed additional therapeutic potential for derivatives of Methyl 5-amino-2-cyanopyridine-4-acetate. A recent patent application (WO2023124567) describes its incorporation into PROTAC (proteolysis targeting chimera) molecules targeting estrogen receptor variants in breast cancer. The compound's amino group serves as an ideal attachment point for linker conjugation, while the pyridine core maintains favorable pharmacokinetic properties. In vivo studies showed >70% tumor growth inhibition in xenograft models with daily oral dosing at 10 mg/kg.

The synthetic accessibility of 1804377-89-6 has also facilitated structure-activity relationship (SAR) studies across multiple target classes. A 2023 ACS Medicinal Chemistry Letters paper detailed a modular synthesis approach yielding 48 analogs for JAK2 inhibition. Quantitative SAR analysis identified that substitutions at the 4-position acetate moiety significantly influenced both potency and metabolic stability, with methyl ester proving optimal for balancing these properties.

From a chemical biology perspective, the compound has enabled novel probe development for studying cellular signaling pathways. Researchers at several institutions have recently created fluorescently tagged versions of Methyl 5-amino-2-cyanopyridine-4-acetate derivatives to visualize kinase distribution in live cells using super-resolution microscopy. These tools are providing unprecedented insights into compartmentalized kinase signaling and drug resistance mechanisms.

As the field moves toward more targeted therapies, the unique properties of 1804377-89-6 continue to make it a valuable scaffold for medicinal chemistry. Current research efforts are focusing on expanding its applications to targeted protein degradation, allosteric modulation, and covalent inhibitor design. With several derivatives now entering preclinical development, this compound class shows promise for addressing unmet needs in oncology, inflammation, and infectious diseases.